BENGHE Foundational & Exploratory

Check Availability & Pricing

Rhodium Triiodide: A Comprehensive Technical
Guide to Hazards and Safety Precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rhodium triiodide

Cat. No.: B070022

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the hazards associated with rhodium triiodide
(RhIs), along with detailed safety precautions and emergency procedures. The information is
intended to support safe handling and use of this compound in a laboratory setting.

Chemical and Physical Properties

Rhodium triiodide is a black crystalline solid that is generally insoluble in water.[1] It is
important to be aware of its hygroscopic nature, meaning it can absorb moisture from the air.[2]
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Property Value Reference
CAS Number 15492-38-3 [3]
Molecular Formula IsRh [2]
Molecular Weight 483.62 g/mol [2]
Appearance Black crystalline powder/solid [2][3]

Odor Odorless [2][3]
Melting Point No data available [3]

Boiling Point No data available [3]

Water Solubility

Insoluble

[1]

Stability

Hygroscopic; stable under
recommended storage

conditions.

[2]

Hazard Identification and Classification

Rhodium triiodide is not classified as a hazardous substance under the 2012 OSHA Hazard

Communication Standard (29 CFR 1910.1200). However, it is considered to have potential for

long-lasting harmful effects to aquatic life.[3] Inhalation of dust may irritate the respiratory tract.

[1]

GHS Classification:

e Aquatic Hazard (Long-term): Category 4 - May cause long lasting harmful effects to aquatic

life.[4]

Toxicological Information

Detailed toxicological studies on rhodium triiodide are limited. The available data suggests

low acute toxicity.
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Toxicity .
: Species Route Value Reference
Endpoint
LD50 Rat Oral >5000 mg/kg [1]
Skin
Corrosion/Irritatio  No data available  Dermal Not classified
n
Serious Eye ] o
No data available  Ocular Mild irritant [1]

Damage/Irritation

Respiratory/Skin
Sensitization

No data available

Not classified

Germ Cell
Mutagenicity

No data available

Not classified

Carcinogenicity

No data available

Not classified

Reproductive

Toxicity

No data available

Not classified

STOT-Single

Exposure

No data available

Not classified

STOT-Repeated

Exposure

No data available

Not classified

Aspiration

Hazard

No data available

Not classified

Symptoms of Exposure:

Inhalation: Inhalation of dust may cause irritation to the respiratory tract.[1]

Eye Contact: May cause mild irritation.[1]

Skin Contact: May cause skin irritation.

Ingestion: The material is considered non-toxic on ingestion.[1]
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Experimental Protocols (General Methodologies)

Specific experimental protocols for toxicity testing of rhodium triiodide are not readily
available in the public domain. However, such studies would typically follow standardized
guidelines, such as those established by the Organisation for Economic Co-operation and
Development (OECD).

Acute Oral Toxicity (Based on OECD Guideline 401 -
Deleted)

The acute oral toxicity of a substance is typically determined by administering a single dose of
the substance to a group of experimental animals (usually rats) via gavage.[5] The animals are
then observed for a period of at least 14 days for signs of toxicity and mortality.[5][6] The LD50,
the dose estimated to be lethal to 50% of the test animals, is then calculated.[5] It is important
to note that OECD Guideline 401 has been deleted and replaced by alternative methods that
reduce the number of animals used.[7]

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test evaluates the potential of a substance to cause skin irritation or corrosion.[3][8] A
single dose of the test substance is applied to a small area of the skin of an animal (typically a
rabbit) and covered with a patch for a specified period, usually 4 hours.[3][8][9] The skin is then
observed for signs of erythema (redness) and edema (swelling) at specific intervals over a
period of up to 14 days.[3][9]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test assesses the potential of a substance to cause eye irritation or damage.[10][11] A
single dose of the substance is applied into the conjunctival sac of one eye of an animal
(usually a rabbit), with the other eye serving as a control.[2][10][11] The eyes are then
examined for lesions of the cornea, iris, and conjunctiva at specific intervals.[10]

Ecotoxicological Information
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Rhodium triiodide is classified as potentially causing long-lasting harmful effects to aquatic
life.[4] This is primarily due to its low water solubility, which suggests it may persist in the
environment.[3]

Ecotoxicity .
. Species Value Reference
Endpoint
LC50 (Fish) Data not available
EC50 (Daphnia 100-1000 pg/L (for [12]
magna) Rhodium)
EC50 (Algae) Data not available

Environmental Fate

» Persistence and Degradability: As an inorganic compound, methods for determining
biodegradability are not applicable. It is expected to persist in the environment.

e Bioaccumulation: No data is available on the bioaccumulative potential of rhodium triiodide.

» Mobility in Soil: Due to its low water solubility, rhodium triiodide is not likely to be mobile in
the environment and spillage is unlikely to penetrate the soil.[3]

Exposure Controls and Personal Protection

Occupational Exposure Limits

Regulatory Body Component Limit Value

Rhodium, insoluble
ACGIH TLV TWA: 1 mg/m3
compounds (as Rh)

Rhodium, insoluble
OSHA PEL TWA: 0.1 mg/m?3
compounds (as Rh)

Rhodium, insoluble
NIOSH REL TWA: 1 mg/m3
compounds (as Rh)

Engineering Controls
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» Use in a well-ventilated area, preferably in a chemical fume hood, especially when handling
powders to minimize dust generation.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: If dust is generated and engineering controls are not sufficient, use a
NIOSH-approved particulate respirator.

Handling and Storage

o Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust. Ensure adequate
ventilation.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Store
under an inert atmosphere as it is hygroscopic. Keep away from incompatible materials such
as strong oxidizing agents.

First Aid Measures
Emergency Response Workflow
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Click to download full resolution via product page
Caption: First aid procedures for Rhodium Triiodide exposure.

¢ Inhalation: Move the victim to fresh air. If symptoms such as coughing or difficulty breathing

occur, seek medical attention.

+ Skin Contact: Remove contaminated clothing. Wash the affected area immediately with
plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops
or persists.

+ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

¢ Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention if
symptoms occur.

Fire and Explosion Hazards
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Rhodium triiodide is not combustible. However, in the event of a fire, it may decompose and
produce toxic fumes.

» Suitable Extinguishing Media: Use extinguishing media appropriate for the surrounding fire.

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures
Spill Response Workflowdot

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Rhodium Triiodide: A Comprehensive Technical Guide
to Hazards and Safety Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070022#rhodium-triiodide-hazards-and-safety-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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